Cas no 1443341-49-8 (4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile)
4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile
-
- MDL: MFCD18911299
- Inchi: 1S/C13H15NO4/c1-15-12-8-10(9-14)2-3-11(12)16-5-4-13-17-6-7-18-13/h2-3,8,13H,4-7H2,1H3
- InChI Key: IBQKNAWZABNEMM-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(OCCC2OCCO2)C(OC)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB432570-1 g |
4-[2-(1,3-Dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile |
1443341-49-8 | 1g |
€594.40 | 2023-07-18 | ||
| abcr | AB432570-5 g |
4-[2-(1,3-Dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile |
1443341-49-8 | 5g |
€1,373.40 | 2023-07-18 | ||
| Chemenu | CM505066-1g |
4-(2-(1,3-Dioxolan-2-yl)ethoxy)-3-methoxybenzonitrile |
1443341-49-8 | 97% | 1g |
$437 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD511550-1g |
4-(2-(1,3-Dioxolan-2-yl)ethoxy)-3-methoxybenzonitrile |
1443341-49-8 | 97% | 1g |
¥3031.0 | 2023-04-10 | |
| abcr | AB432570-1g |
4-[2-(1,3-Dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile; . |
1443341-49-8 | 1g |
€1555.10 | 2025-04-21 | ||
| abcr | AB432570-5g |
4-[2-(1,3-Dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile |
1443341-49-8 | 5g |
€1373.40 | 2023-09-04 | ||
| Ambeed | A676645-1g |
4-(2-(1,3-Dioxolan-2-yl)ethoxy)-3-methoxybenzonitrile |
1443341-49-8 | 97% | 1g |
$441.0 | 2024-04-23 |
4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile
Professional Introduction to 4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile (CAS No. 1443341-49-8)
4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile, identified by its CAS number 1443341-49-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzonitrile moiety and methoxy substituents enhances its reactivity and interaction with biological targets. Additionally, the ethoxy group linked to a 1,3-dioxolan ring introduces flexibility and stability to the molecule, which are crucial factors in drug design.
In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structural features of 4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile make it a valuable candidate for further investigation in this context. Specifically, the benzonitrile group has been shown to interact with enzymes and receptors in a manner that could lead to therapeutic effects.
One of the most compelling aspects of this compound is its potential application in the development of drugs targeting neurological disorders. Studies have indicated that molecules with similar structural motifs can influence neurotransmitter systems, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The dioxolan ring, in particular, has been associated with enhanced bioavailability and metabolic stability, which are critical for drug efficacy.
Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and mechanisms of action of compounds like 4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile with high accuracy. These computational models have been instrumental in guiding experimental designs and optimizing molecular structures for better performance. The integration of machine learning algorithms has further accelerated the discovery process by identifying promising candidates for further validation.
The synthesis of 4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzonitrile core and introducing the necessary functional groups.
In addition to its pharmaceutical potential, 4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile has shown promise in other areas of research. For instance, its ability to act as a ligand in coordination chemistry has been explored for developing new catalysts and materials. The versatility of this compound underscores its importance as a building block for various chemical applications.
The pharmacokinetic properties of 4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile are also subjects of interest. Preliminary studies have suggested that this compound exhibits good solubility and stability under physiological conditions, which are essential for its absorption and distribution within the body. Furthermore, its metabolic pathways have been investigated to understand how it is processed by the body and eliminated over time.
The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy before they can be used in clinical settings. The case of 4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile is no exception. Researchers are currently conducting preclinical studies to evaluate its potential side effects and optimal dosages. These studies are crucial steps toward determining whether this compound can progress to human trials.
The impact of this research extends beyond academic circles, as it has implications for drug discovery pipelines worldwide. Companies specializing in pharmaceutical development are closely monitoring advancements related to compounds like 4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile, as they seek to incorporate innovative molecules into their product portfolios. This interest reflects the broader trend toward developing more effective and targeted therapies for complex diseases.
In conclusion, 4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile (CAS No. 1443341-49-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.
1443341-49-8 (4-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile) Related Products
- 86052-16-6(4-(1-Ethoxyethoxy)-3-methoxybenzonitrile)
- 544711-99-1(1,2-Benzenedicarbonitrile, 4-[(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy]-)
- 1443353-44-3(4-[2-(1,3-Dioxan-2-yl)ethoxy]benzonitrile)
- 1394041-76-9(3-(3,3-Diethoxypropoxy)benzonitrile)
- 1394040-22-2(4-(3,3-diethoxypropoxy)benzonitrile)
- 811862-06-3(17H-DIBENZO[B,K][1,4,7,10,13]PENTAOXACYCLOHEXADECIN-2,13-DICARBONITRILE, 6,7,9,10,18,19-HEXAHYDRO-)
- 850350-15-1(Benzonitrile,4-(1,3-dioxolan-2-ylmethoxy)-)
- 1443336-95-5(2-[2-(1,3-dioxolan-2-yl)ethoxy]benzonitrile)
- 1443328-07-1(Benzonitrile, 4-[2-(1,3-dioxan-2-yl)ethoxy]-3-methoxy-)
- 1443328-17-3(4-[2-(1,3-Dioxolan-2-yl)ethoxy]benzonitrile)